Cas no 2648981-90-0 (1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole)

• Product Name: 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole
• CAS No: 2648981-90-0
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6127061
• PubChem ID: 165697274
• Update Time: 2025-10-30

1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole
• EN300-1753506
• 2648981-90-0

• Inchi： 1S/C13H16N2O/c1-2-15-8-6-12-9-11(3-4-13(12)15)5-7-14-10-16/h3-4,9H,2,5-8H2,1H3
• InChI Key： YMMYYTFEAHNLBA-UHFFFAOYSA-N
• SMILES： O=C=NCCC1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole

Comprehensive Analysis of 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole (CAS No. 2648981-90-0)

The compound 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole (CAS No. 2648981-90-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including an ethyl group and an isocyanatoethyl moiety, this compound serves as a versatile intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its indole core and reactive isocyanate group offer opportunities for targeted modifications.

In recent years, the demand for high-purity intermediates like 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound's ability to form stable covalent bonds with amines and hydroxyl groups makes it invaluable for creating biocompatible polymers and drug-delivery systems. This aligns with the growing trend of sustainable chemistry, as industries seek eco-friendly alternatives for synthetic processes.

One of the most frequently asked questions about CAS No. 2648981-90-0 revolves around its synthetic routes and scalability. Laboratories often explore catalytic methods to optimize yield while minimizing waste. Additionally, the compound's stability under various conditions is a critical consideration for storage and transportation, especially in global supply chains. These factors are essential for researchers working on next-generation therapeutics and smart materials.

The indole derivative structure of 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole also positions it as a candidate for fluorescence labeling and imaging agents. With the rise of diagnostic technologies, such as PET scans and optical imaging, this compound's potential extends beyond traditional chemistry. Its compatibility with biomolecules further enhances its utility in biomedical research, addressing key challenges in early disease detection.

From an industrial perspective, the synthesis of 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole requires meticulous quality control to ensure reproducibility. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify purity. This emphasis on standardization reflects broader shifts toward data-driven chemistry, where machine learning and automation play pivotal roles in optimizing processes.

In conclusion, 1-ethyl-5-(2-isocyanatoethyl)-2,3-dihydro-1H-indole (CAS No. 2648981-90-0) represents a cutting-edge tool for modern chemistry. Its multifaceted applications—from drug development to advanced materials—highlight its importance in addressing contemporary scientific challenges. As research continues to evolve, this compound is poised to remain at the forefront of innovation.